Cas no 1171755-92-2 (ethyl 5-amino-1-{5-[(4-bromophenyl)carbamoyl]pyridin-2-yl}-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-amino-1-{5-[(4-bromophenyl)carbamoyl]pyridin-2-yl}-1H-pyrazole-4-carboxylate
• CAS No: 1171755-92-2
• MF: C₁₈H₁₆BrN₅O₃
• MW: 430.255342483521
• CID: 5388464
• Update Time: 2025-06-26

ethyl 5-amino-1-{5-[(4-bromophenyl)carbamoyl]pyridin-2-yl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• YDAKTANJBBDOIO-UHFFFAOYSA-N
• ethyl 5-amino-1-{5-[(4-bromophenyl)carbamoyl]pyridin-2-yl}-1H-pyrazole-4-carboxylate

• Inchi： 1S/C18H16BrN5O3/c1-2-27-18(26)14-10-22-24(16(14)20)15-8-3-11(9-21-15)17(25)23-13-6-4-12(19)5-7-13/h3-10H,2,20H2,1H3,(H,23,25)
• InChI Key： YDAKTANJBBDOIO-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C(=O)NC3=CC=C(Br)C=C3)C=C2)C(N)=C(C(OCC)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 5-amino-1-{5-[(4-bromophenyl)carbamoyl]pyridin-2-yl}-1H-pyrazole-4-carboxylate

Research Brief on Ethyl 5-amino-1-{5-[(4-bromophenyl)carbamoyl]pyridin-2-yl}-1H-pyrazole-4-carboxylate (CAS: 1171755-92-2)

The compound ethyl 5-amino-1-{5-[(4-bromophenyl)carbamoyl]pyridin-2-yl}-1H-pyrazole-4-carboxylate (CAS: 1171755-92-2) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This pyrazole-pyridine hybrid structure demonstrates promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation against various disease targets.

Structural analysis reveals that this compound features a unique combination of a pyrazole core linked to a pyridine ring through a carbamoyl bridge, with an additional 4-bromophenyl substituent. The ethyl ester group at position 4 of the pyrazole ring provides opportunities for further derivatization, making it a versatile scaffold for medicinal chemistry applications. Recent X-ray crystallography studies (2023) have provided crucial insights into its three-dimensional conformation and potential binding modes with biological targets.

In pharmacological studies, this compound has shown potent inhibitory activity against several tyrosine kinases, particularly those involved in angiogenesis and tumor proliferation. A 2024 study published in the Journal of Medicinal Chemistry demonstrated IC50 values in the low nanomolar range against VEGFR-2 and FGFR-1, suggesting potential applications in anti-angiogenic cancer therapies. The 4-bromophenyl group appears to play a critical role in target binding through hydrophobic interactions with kinase domains.

Recent synthetic improvements (2023-2024) have focused on optimizing the production route for this compound, with particular attention to yield enhancement and purification processes. A novel one-pot synthesis method developed by researchers at MIT has reduced the number of steps from 7 to 4 while maintaining high purity (>98%). These advancements have made the compound more accessible for preclinical studies and structure-activity relationship investigations.

Current research directions include exploring the compound's potential in combination therapies and investigating its pharmacokinetic properties. Preliminary ADME studies indicate moderate oral bioavailability and acceptable metabolic stability, though further optimization may be required for clinical development. The presence of both hydrogen bond donor/acceptor groups and aromatic systems in its structure makes it an interesting candidate for fragment-based drug discovery approaches.

Several pharmaceutical companies have included this compound in their screening libraries for kinase-targeted drug discovery programs. Its unique chemical structure and demonstrated biological activity position it as a valuable tool compound for understanding kinase inhibition mechanisms and developing next-generation targeted therapies. Future research is expected to focus on structural analogs with improved selectivity profiles and reduced off-target effects.

In conclusion, ethyl 5-amino-1-{5-[(4-bromophenyl)carbamoyl]pyridin-2-yl}-1H-pyrazole-4-carboxylate represents an important chemical entity in contemporary medicinal chemistry research. Its dual functionality as a research tool and potential drug candidate continues to attract significant scientific interest, with recent studies providing valuable insights into its mechanism of action and therapeutic potential. Further investigation of this scaffold may yield novel compounds with improved pharmacological properties for clinical applications.